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Compound of Interest

Compound Name: 4-Desmethoxy Omeprazole-d3

Cat. No.: B587879

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the safe handling, storage, and utilization
of 4-Desmethoxy Omeprazole-d3. The procedures and protocols outlined are intended to
ensure personnel safety and maintain the integrity of the compound for research applications.

Material Properties and Safety Data

4-Desmethoxy Omeprazole-d3 is the deuterated stable isotope-labeled form of 4-Desmethoxy
Omeprazole, a metabolite of the proton pump inhibitor Omeprazole.[1] Its primary application in
research is as an internal standard for the quantitative analysis of 4-Desmethoxy Omeprazole
in biological matrices using mass spectrometry.

Table 1: Physical and Chemical Properties
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Property

Chemical Name

Value Reference

2-[[(3,5-Dimethyl-2-
pyridinyl)methyl]sulfinyl]-6
-(methoxy-d3)-1H-
benzimidazole

Synonyms H 180/29-d3

CAS Number 1794759-05-9 2]
Molecular Formula C16H14D3N302S

Molecular Weight 318.41 g/mol

Appearance Off-White Solid

| Unlabeled CAS | 110374-16-8 |[2] |

Table 2: Hazard Identification and Safety Precautions (Based on Unlabeled Analog)
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Hazard

Acute Toxicity

GHS Classification

Oral (Category 4), H302:
Harmful if swallowed

Precautionary Statements

P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product. P301 + P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P330: Rinse
mouth.

Skin Irritation

Category 2, H315: Causes skin

irritation

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

Eye Irritation

Category 2A, H319: Causes

serious eye irritation

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Acute (Category 1), H400;
Chronic (Category 1), H410:

P273: Avoid release to the

Aquatic Toxicity ) o ] environment. P391: Collect
Very toxic to aquatic life with )
] spillage.
long lasting effects
| Disposal | - | P501: Dispose of contents/container to an approved waste disposal plant. |

Data derived from safety information for the non-deuterated analog, 4-Desmethoxy

Omeprazole.[3]

Standard Operating Procedure (SOP)
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2.1 Purpose This SOP establishes the guidelines for the safe handling, storage, and disposal of
4-Desmethoxy Omeprazole-d3 to protect laboratory personnel and ensure product quality.

2.2 Scope This procedure applies to all research personnel who handle, store, or dispose of 4-
Desmethoxy Omeprazole-d3 in a laboratory setting.

2.3 Responsibilities It is the responsibility of the researcher to read, understand, and adhere to
this SOP and the corresponding Safety Data Sheet (SDS). The Principal Investigator or
Laboratory Supervisor is responsible for ensuring compliance.

2.4 Required Materials and Equipment

e Personal Protective Equipment (PPE): Safety goggles with side shields, chemical-resistant
gloves (e.g., nitrile), and a lab coat.[3]

» Equipment: Analytical balance, chemical fume hood or ventilated enclosure, vortex mixer,
ultrasonic bath, calibrated pipettes.

» Materials: Appropriate solvents (e.g., DMSO, DMF, Ethanol), vials for storage, and waste
containers.[4][5]

2.5 Handling and Storage Protocol

e Receiving and Inspection: Upon receipt, inspect the container for any damage. Verify that the
product name and CAS number match the order specifications.

o Storage of Solid Compound: Store the container tightly sealed in a freezer at -20°C.[3][4][5]
This maintains stability for at least four years.[4]

e Preparation of Stock Solutions:

o Perform all weighing and solution preparation inside a chemical fume hood or other
suitable ventilated enclosure to avoid inhalation of the powder.[3]

o Equilibrate the container to room temperature before opening to prevent moisture
condensation.
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o Prepare a primary stock solution, for example, at 1 mg/mL. Based on solubility data for the
unlabeled compound, DMSO is a suitable solvent.[4][5]

o To aid dissolution, the solution can be vortexed or sonicated.[5]

o Storage of Solutions:

o Stock solutions should be stored in tightly sealed vials at -80°C for long-term storage (up
to 6 months).[3][5]

o For short-term storage (up to 1 month), -20°C is acceptable.[5]

o Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller, single-use
volumes.[5]

2.6 First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids apart. Seek prompt medical attention.[3]

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water.[3]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water and call a physician or
poison control center immediately.[3]

 Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek immediate
medical attention.[3]

2.7 Spill and Disposal Procedures

o Spills: For a small spill of the solid, carefully sweep it up, avoiding dust generation, and place
it in a sealed container for disposal. For liquid spills, absorb with an inert material and place
in a sealed container. Ventilate the area and wash the spill site.

o Disposal: All waste containing 4-Desmethoxy Omeprazole-d3 must be disposed of as
hazardous chemical waste in accordance with local, state, and federal regulations.[3] Do not
allow the product to enter drains or the environment.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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